4-cyclopropyl-2-methylbenzaldehyde
Overview
Description
4-Cyclopropyl-2-methylbenzaldehyde is a chemical compound with the molecular formula C11H12O . It has a molecular weight of 160.21 . This compound is used as a building block in chemical synthesis .
Synthesis Analysis
The synthesis of substituted benzaldehydes, such as 4-cyclopropyl-2-methylbenzaldehyde, can be achieved via a two-step, one-pot reduction/cross-coupling procedure . This method employs a stable aluminum hemiaminal as a tetrahedral intermediate, protecting a latent aldehyde, making it suitable for subsequent cross-coupling with organometallic reagents .Molecular Structure Analysis
The InChI code for 4-cyclopropyl-2-methylbenzaldehyde is 1S/C11H12O/c1-8-6-10 (9-2-3-9)4-5-11 (8)7-12/h4-7,9H,2-3H2,1H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
4-Cyclopropyl-2-methylbenzaldehyde is a liquid at room temperature . The storage temperature is between 2-8°C .Scientific Research Applications
Antifungal Applications
4-cyclopropyl-2-methylbenzaldehyde: has been identified as having potent antifungal activity. Studies suggest that benzaldehydes can disrupt the cellular antioxidation systems of fungi, such as superoxide dismutases and glutathione reductase, effectively inhibiting fungal growth . This compound could serve as a chemosensitizing agent, enhancing the efficacy of conventional antifungal agents, potentially reducing treatment costs, abating resistance, and alleviating negative side effects associated with current antifungal treatments .
Chemical Synthesis
In the field of chemical synthesis, 4-cyclopropyl-2-methylbenzaldehyde is a valuable intermediate. It can be used in the synthesis of various organic compounds due to its reactive aldehyde group, which can undergo further chemical transformations . This makes it a versatile building block for the creation of complex molecules for pharmaceuticals and materials science.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyclopropyl-2-methylbenzaldehyde involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopropylmethyl bromide", "2-methylbenzaldehyde", "Sodium hydride", "Dimethylformamide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Preparation of cyclopropylmethyl 2-methylbenzyl ether by reacting cyclopropylmethyl bromide with 2-methylbenzaldehyde in the presence of sodium hydride and dimethylformamide.", "Step 2: Hydrolysis of the ether to form 4-cyclopropyl-2-methylbenzaldehyde using hydrochloric acid.", "Step 3: Neutralization of the reaction mixture with sodium hydroxide.", "Step 4: Extraction of the product with ethyl acetate.", "Step 5: Purification of the product by distillation or recrystallization." ] } | |
CAS RN |
1936187-26-6 |
Molecular Formula |
C11H12O |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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